![molecular formula C13H21N5O8 B171338 Retro-Arg-malonyl-Asp-OH CAS No. 158156-78-6](/img/structure/B171338.png)
Retro-Arg-malonyl-Asp-OH
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Retro-Arg-malonyl-Asp-OH (RAMA) is a peptide that has gained significant attention in scientific research due to its potential therapeutic applications. RAMA is a cyclic peptide that was first synthesized by Kiso and colleagues in 1990. Since then, RAMA has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.
Mechanism of Action
The mechanism of action of Retro-Arg-malonyl-Asp-OH involves its ability to bind to specific receptors on the surface of cells. This compound binds to a receptor called integrin αvβ3, which is overexpressed in many types of cancer cells. By binding to this receptor, this compound inhibits the growth and proliferation of cancer cells. This compound has also been shown to inhibit the activity of enzymes that are involved in the progression of Alzheimer's disease and other neurological disorders.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been shown to inhibit the activity of enzymes that are involved in the progression of Alzheimer's disease and other neurological disorders. Additionally, this compound has been shown to have anti-inflammatory properties, which may be beneficial in the treatment of various inflammatory disorders.
Advantages and Limitations for Lab Experiments
Retro-Arg-malonyl-Asp-OH has several advantages and limitations for lab experiments. This compound is a highly specific peptide that binds to a specific receptor on the surface of cells. This specificity makes this compound an excellent tool for studying the role of integrin αvβ3 in cancer and other diseases. However, the synthesis of this compound is a complex process that requires expertise in peptide chemistry. Additionally, this compound has a relatively short half-life, which may limit its usefulness in certain experiments.
Future Directions
There are several future directions for the study of Retro-Arg-malonyl-Asp-OH. One potential direction is the development of this compound-based therapies for the treatment of cancer and other diseases. Another potential direction is the development of new this compound analogs that have improved pharmacological properties. Additionally, the study of this compound may provide insights into the role of integrin αvβ3 in cancer and other diseases, which may lead to the development of new therapies targeting this receptor.
Synthesis Methods
Retro-Arg-malonyl-Asp-OH is a cyclic peptide that is synthesized using solid-phase peptide synthesis (SPPS) methodology. The synthesis of this compound involves the coupling of protected amino acids on a solid support, followed by deprotection and cyclization to form the cyclic peptide. The synthesis of this compound is a complex process that requires expertise in peptide chemistry.
Scientific Research Applications
Retro-Arg-malonyl-Asp-OH has been studied extensively for its potential therapeutic applications. This compound has been shown to have anticancer properties, and it has been studied as a potential treatment for various types of cancers, including breast cancer, prostate cancer, and lung cancer. This compound has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease, Parkinson's disease, and Huntington's disease. Additionally, this compound has been studied for its potential use in the treatment of viral infections, such as HIV and hepatitis C.
properties
CAS RN |
158156-78-6 |
---|---|
Molecular Formula |
C13H21N5O8 |
Molecular Weight |
375.33 g/mol |
IUPAC Name |
(2S)-2-[[3-[[(1S)-1-carboxy-4-(diaminomethylideneamino)butyl]amino]-3-oxopropanoyl]amino]butanedioic acid |
InChI |
InChI=1S/C13H21N5O8/c14-13(15)16-3-1-2-6(11(23)24)17-8(19)5-9(20)18-7(12(25)26)4-10(21)22/h6-7H,1-5H2,(H,17,19)(H,18,20)(H,21,22)(H,23,24)(H,25,26)(H4,14,15,16)/t6-,7-/m0/s1 |
InChI Key |
LTNGRNQXDWEGIR-BQBZGAKWSA-N |
Isomeric SMILES |
C(C[C@@H](C(=O)O)NC(=O)CC(=O)N[C@@H](CC(=O)O)C(=O)O)CN=C(N)N |
SMILES |
C(CC(C(=O)O)NC(=O)CC(=O)NC(CC(=O)O)C(=O)O)CN=C(N)N |
Canonical SMILES |
C(CC(C(=O)O)NC(=O)CC(=O)NC(CC(=O)O)C(=O)O)CN=C(N)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.